Cas no 579470-04-5 (2-Propenoic acid, 2-(acetylamino)-3-(4-fluorophenyl)-, hydrazide)

• Product Name: 2-Propenoic acid, 2-(acetylamino)-3-(4-fluorophenyl)-, hydrazide
• CAS No: 579470-04-5
• MF: C₁₁H₁₂FN₃O₂
• MW: 237.230285644531
• CID: 343682
• PubChem ID: 71443891
• Update Time: 2025-04-19

2-Propenoic acid, 2-(acetylamino)-3-(4-fluorophenyl)-, hydrazide Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-(acetylamino)-3-(4-fluorophenyl)-, hydrazide
• N-[1-(4-fluorophenyl)-3-hydrazinyl-3-oxoprop-1-en-2-yl]acetamide
• DTXSID10852693
• 579470-04-5

• Inchi： 1S/C11H12FN3O2/c1-7(16)14-10(11(17)15-13)6-8-2-4-9(12)5-3-8/h2-6H,13H2,1H3,(H,14,16)(H,15,17)
• InChI Key： NNTMQYYYYXJUEE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C=C(C(NN)=O)NC(C)=O

Computed Properties

• Exact Mass: 237.09146
• Monoisotopic Mass: 237.09135480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• PSA: 84.22